Cas no 942413-05-0 (VKGILS-NH2)

• Product Name: VKGILS-NH2
• CAS No: 942413-05-0
• MF: C₂₈H₅₄N₈O₇
• MW: 614.777766704559
• CID: 2089341
• PubChem ID: 90488839
• Update Time: 2025-07-10

VKGILS-NH2 Chemical and Physical Properties

Names and Identifiers

• VKGILS-NH2
• PAR-2 (6-1) amide (human)
• L-Valyl-L-lysylglycyl-L-isoleucyl-L-leucyl-L-serinamide (ACI)
• L
• VKGILS-NH2?
• G13482
• 942413-05-0
• (2S)-6-amino-N-[2-[[(2S,3S)-1-[[(2S)-1-[[(2S)-1-amino-3-hydroxy-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]-2-[[(2S)-2-amino-3-methylbutanoyl]amino]hexanamide
• EX-A9090
• MS-30733
• PAR-2 6-1 amide human
• AKOS024457600
• VKGILS

• Inchi： 1S/C28H54N8O7/c1-7-17(6)23(28(43)34-19(12-15(2)3)26(41)35-20(14-37)24(31)39)36-21(38)13-32-25(40)18(10-8-9-11-29)33-27(42)22(30)16(4)5/h15-20,22-23,37H,7-14,29-30H2,1-6H3,(H2,31,39)(H,32,40)(H,33,42)(H,34,43)(H,35,41)(H,36,38)/t17-,18-,19-,20-,22-,23-/m0/s1
• InChI Key： IYJUKRSADJIIBX-WAUHAFJUSA-N
• SMILES： [C@H](CC(C)C)(C(=O)N[C@@H](CO)C(=O)N)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 614.41200
• Monoisotopic Mass: 614.41154609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 261Ų

Experimental Properties

• PSA: 260.86000
• LogP: 1.77930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on VKGILS-NH2

Recent Advances in Chemical Biology and Medicine: Insights on 942413-05-0 and VKGILS-NH2

In the rapidly evolving field of chemical biology and medicine, the identification and development of novel compounds and peptides play a crucial role in advancing therapeutic strategies. Among these, the compound with CAS number 942413-05-0 and the peptide VKGILS-NH2 have garnered significant attention due to their potential applications in drug discovery and biomedical research. This research briefing aims to provide a comprehensive overview of the latest findings related to these entities, highlighting their structural characteristics, biological activities, and therapeutic potential.

The compound 942413-05-0, a small molecule with a unique chemical scaffold, has recently been investigated for its role in modulating key biological pathways. Preliminary studies suggest that this compound exhibits promising activity against specific molecular targets, making it a candidate for further development in oncology and inflammatory diseases. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action, revealing interactions with critical enzymes and receptors involved in disease progression.

Parallel to these developments, the peptide VKGILS-NH2 has emerged as a subject of interest due to its potential as a bioactive agent. This hexapeptide, characterized by its C-terminal amidation, has demonstrated notable stability and bioavailability in preclinical models. Recent studies have focused on its ability to interact with cell surface receptors, influencing signaling cascades that regulate cellular processes such as proliferation, differentiation, and apoptosis. The peptide's specificity and low toxicity profile make it an attractive candidate for therapeutic applications, particularly in targeted drug delivery systems.

One of the key advancements in this area involves the integration of 942413-05-0 and VKGILS-NH2 in combinatorial approaches. Researchers have explored synergistic effects between the small molecule and the peptide, aiming to enhance efficacy while minimizing adverse effects. For instance, a recent study demonstrated that co-administration of 942413-05-0 with VKGILS-NH2 resulted in improved targeting of cancer cells and reduced off-target toxicity in animal models. Such findings underscore the potential of hybrid strategies in overcoming current limitations in drug development.

Methodologically, the latest research has leveraged cutting-edge technologies such as high-throughput screening, molecular docking, and mass spectrometry to characterize the interactions and pharmacokinetics of these compounds. These approaches have provided valuable insights into their binding affinities, metabolic stability, and potential for optimization. Additionally, in vivo studies have been instrumental in validating the therapeutic hypotheses, with promising results in disease models relevant to human conditions.

In conclusion, the ongoing research on 942413-05-0 and VKGILS-NH2 highlights their significant potential in chemical biology and medicine. While challenges such as scalability and clinical translation remain, the current findings pave the way for future investigations aimed at harnessing their full therapeutic value. Continued interdisciplinary collaboration and innovation will be essential to advance these compounds from bench to bedside, ultimately contributing to the development of next-generation therapeutics.